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Abstract
Cerium (Ce), a lanthanide series element with atomic number 58, is the most abundant of the

rare-earth metals. Its unique electronic configuration, [Xe] 4f¹5d¹6s², gives rise to a rich and

complex chemical reactivity, most notably its ability to access both the +3 and +4 oxidation

states. This dual valency is central to its utility in numerous applications, from catalysis and

glass manufacturing to metallurgy and emerging roles in drug development. This guide

provides a comprehensive overview of the fundamental chemical reactivity of cerium metal,

focusing on its reactions with common elements and compounds, its thermodynamic and

electrochemical properties, and detailed protocols for its safe handling and experimental use.

The information is tailored for researchers, scientists, and professionals in drug development

who require a deep, technical understanding of this versatile element.

Introduction
Cerium is a soft, ductile, silvery-white metal that is highly reactive.[1] It is the most

electropositive of the rare-earth elements after europium. This high reactivity means it readily

tarnishes in air and reacts with water.[2] A key feature of cerium's chemistry is the energetic

proximity of its 4f, 5d, and 6s orbitals, which allows it to exhibit two stable oxidation states:

cerous (+3) and ceric (+4). While the +3 state is typical for lanthanides, the stable +4 state is

unique among them and dictates much of cerium's distinctive chemical behavior, particularly
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its role as a potent oxidizing agent in its ceric form.[3] This guide will systematically explore the

reactivity of elemental cerium.

Physicochemical and Thermodynamic Properties
A foundational understanding of cerium's reactivity begins with its basic physical and

thermodynamic properties. These values are crucial for predicting reaction spontaneity, energy

balances, and designing experimental conditions.

Table 1: General and Thermodynamic Properties of Cerium (Ce)

Property Value Reference(s)

Atomic Number 58 [1]

Standard Atomic Weight 140.116 u [1]

Electron Configuration [Xe] 4f¹5d¹6s² [1]

Melting Point 1068 K (795 °C) [4]

Boiling Point 3633 K (3360 °C) [4]

Density (near r.t.) 6.770 g/cm³ [1]

Enthalpy of Fusion 5.5 kJ·mol⁻¹ [4]

Enthalpy of Vaporization 350 kJ·mol⁻¹ [4]

| Enthalpy of Atomization | 423 kJ·mol⁻¹ |[4] |

Table 2: Standard Enthalpy of Formation for Select Cerium Compounds
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Compound Formula State ΔHf° (kJ·mol⁻¹) Reference(s)

Cerium(III)
Oxide

Ce₂O₃ solid -1820.8 [5]

Cerium(IV) Oxide CeO₂ solid -1089.4 [5]

Cerium(III)

Sulfide
Ce₂S₃ solid -1187.7 [5]

| Cerium Monosulfide | CeS | solid | -456.3 |[5] |

Electrochemical Reactivity
The dual +3/+4 oxidation states of cerium are central to its electrochemical behavior. The

Ce⁴⁺/Ce³⁺ redox couple is a potent oxidizing system, though its potential is highly dependent

on the surrounding chemical environment, such as the type and concentration of anions, due to

complexation effects.[6][7]

Table 3: Standard Electrode Potentials

Half-Reaction E° (V) vs. SHE Conditions Reference(s)

Ce³⁺ + 3e⁻ → Ce -2.34 [2]

Ce⁴⁺ + e⁻ → Ce³⁺ +1.44 1 M H₂SO₄ [7][8]

Ce⁴⁺ + e⁻ → Ce³⁺ +1.61 1 M HNO₃ [3]

Ce⁴⁺ + e⁻ → Ce³⁺ +1.70 1 M HClO₄ [3]

| Ce⁴⁺ + e⁻ → Ce³⁺ | +1.74 | ≥ 6.05 m HClO₄ |[6] |

The variability of the Ce⁴⁺/Ce³⁺ potential with the supporting electrolyte highlights the strong

complexation between cerium ions and anions like sulfate, which stabilizes the Ce(IV) state

and lowers the reduction potential.[7]
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Preparation

Handling

Emergency

1. Conduct Hazard
Assessment

2. Don PPE
(FR Coat, Goggles, Gloves)

3. Prepare Inert
Atmosphere (Glovebox/Hood)

4. Clear Work Area of
Combustibles

5. Transfer Ce Under
Inert Gas

6. Perform Experiment

7. Store Securely
(Argon/Oil)

Small Fire Occurs

Use Class D Extinguisher
or Dry Sand

Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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